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molecular formula C11H9ClN2O B1289313 4-(Benzyloxy)-6-chloropyrimidine CAS No. 405930-65-6

4-(Benzyloxy)-6-chloropyrimidine

Cat. No. B1289313
CAS RN: 405930-65-6
M. Wt: 220.65 g/mol
InChI Key: KXDXFVQZZGSEBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07291730B2

Procedure details

In 3 ml of tetrahydrofuran was suspended 0.12 g of sodium hydride (60% in oil), to which 0.5 ml of a tetrahydrofuran solution containing 0.22 g of benzyl alcohol was slowly added dropwise with stirring at room temperature. The mixture was stirred at room temperature for 20 minutes and then cooled to 0° C., to which 0.5 ml of a tetrahydrofuran solution containing 0.3 g of 4,6-dichloropyrimidine was slowly added dropwise, followed by stirring at 0° C. for 1.5 hours and then further stirring at room temperature for 4.5 hours. The reaction mixture was then poured into a saturated aqueous ammonium chloride solution and extracted three times with chloroform. The chloroform layers were combined, washed with water, dried over anhydrous magnesium sulfate, and then concentrated. The residue was subjected to silica gel column chromatography to give 0.43 g of 4-chloro-6-benzyloxypyrimidine.
Name
sodium hydride
Quantity
0.12 g
Type
reactant
Reaction Step One
Name
4,6-dichloropyrimidine
Quantity
0.3 g
Type
reactant
Reaction Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Reaction Step Four
Name
tetrahydrofuran
Quantity
0.5 mL
Type
solvent
Reaction Step Five
Name
benzyl alcohol
Quantity
0.22 g
Type
reactant
Reaction Step Six
Name
tetrahydrofuran
Quantity
0.5 mL
Type
solvent
Reaction Step Six
Name
4-chloro-6-benzyloxypyrimidine

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH2:3]([OH:10])[C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1.[Cl:11][C:12]1[CH:17]=[C:16](Cl)[N:15]=[CH:14][N:13]=1.[Cl-].[NH4+]>O1CCCC1>[Cl:11][C:12]1[CH:17]=[C:16]([O:10][CH2:3][C:4]2[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=2)[N:15]=[CH:14][N:13]=1 |f:0.1,4.5|

Inputs

Step One
Name
sodium hydride
Quantity
0.12 g
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
4,6-dichloropyrimidine
Quantity
0.3 g
Type
reactant
Smiles
ClC1=NC=NC(=C1)Cl
Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Four
Name
tetrahydrofuran
Quantity
3 mL
Type
solvent
Smiles
O1CCCC1
Step Five
Name
tetrahydrofuran
Quantity
0.5 mL
Type
solvent
Smiles
O1CCCC1
Step Six
Name
benzyl alcohol
Quantity
0.22 g
Type
reactant
Smiles
C(C1=CC=CC=C1)O
Name
tetrahydrofuran
Quantity
0.5 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
with stirring at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was slowly added dropwise
STIRRING
Type
STIRRING
Details
The mixture was stirred at room temperature for 20 minutes
Duration
20 min
ADDITION
Type
ADDITION
Details
was slowly added dropwise
STIRRING
Type
STIRRING
Details
by stirring at 0° C. for 1.5 hours
Duration
1.5 h
STIRRING
Type
STIRRING
Details
further stirring at room temperature for 4.5 hours
Duration
4.5 h
EXTRACTION
Type
EXTRACTION
Details
extracted three times with chloroform
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
4-chloro-6-benzyloxypyrimidine
Type
product
Smiles
ClC1=NC=NC(=C1)OCC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 0.43 g
YIELD: CALCULATEDPERCENTYIELD 96.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.